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Compound of Interest

Compound Name:
4'-Bromo-3-(2,3-

dimethylphenyl)propiophenone

CAS No.: 898769-38-5

Cat. No.: B1293200

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5][6][7][8][9]

Compound Name: 4'-Bromo-3-(2,3-dimethylphenyl)propiophenone[1][2][3]

Systematic Name: 1-(4-Bromophenyl)-3-(2,3-dimethylphenyl)propan-1-one

Molecular Formula:ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline

ng-star-inserted">

[2]

Molecular Weight: 317.22 g/mol [4][2]

Structural Class: Dihydrochalcone / 1,3-Diarylpropanone

This molecule consists of a 4-bromobenzoyl moiety linked via an ethylene bridge to a 2,3-

dimethylphenyl ring.[4] The elucidation challenge lies in distinguishing the specific
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regiochemistry of the dimethyl substitution (2,3-position) and confirming the para-substitution of

the bromine, as well as verifying the saturation of the linker (distinguishing it from the

unsaturated chalcone precursor).

Analytical Strategy & Workflow
To rigorously validate the structure, a multi-modal approach is required. The following workflow

integrates Mass Spectrometry (MS) for elemental composition, Infrared Spectroscopy (IR) for

functional group identification, and Nuclear Magnetic Resonance (NMR) for connectivity.[4]

Elucidation Logic Diagram
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Figure 1: Logical workflow for the structural determination of 4'-Bromo-3-(2,3-
dimethylphenyl)propiophenone.

Mass Spectrometry (MS) Analysis
The presence of Bromine provides a distinct isotopic signature that serves as the primary

anchor for identification.[4][5]

Isotopic Pattern & Fragmentation[6][12]
Molecular Ion (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-

star-inserted">

): The spectrum will display a characteristic 1:1 doublet at m/z 316 and 318 due to the
natural abundance of

(50.7%) and

(49.3%).

Base Peak (Alpha-Cleavage): The most dominant fragmentation in aromatic ketones is

-cleavage next to the carbonyl group.

Fragment A: 4-Bromobenzoyl cation (ngcontent-ng-c3932382896="" _nghost-ng-

c1874552323="" class="inline ng-star-inserted">

). Observed at m/z 183/185 (1:1 ratio).[4]

Secondary Fragmentation:

Fragment B: 2,3-Dimethylbenzyl cation (Tropylium derivative).[4] Observed at m/z 119.[4]

[6]

McLafferty Rearrangement: While less dominant in this structure than in long-chain alkyl

ketones, a minor peak at m/z 198/200 may appear due to

-hydrogen abstraction from the ortho-methyl group, leading to the enol radical cation of 4-
bromoacetophenone.
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Figure 2: Predicted Electron Impact (EI) fragmentation pathway.

Vibrational Spectroscopy (IR)
Infrared spectroscopy confirms the oxidation state of the linker and the substitution pattern.[7]

Carbonyl Stretching (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323=""

class="inline ng-star-inserted">

): Expected at 1680–1690 cm⁻¹.

Note: This is lower than a standard alkyl ketone (1715 cm⁻¹) due to conjugation with the 4-

bromophenyl ring, but higher than a chalcone (~1665 cm⁻¹) because the C=C double

bond is saturated.

C-H Stretching:

Aliphatic: 2850–2960 cm⁻¹ (Methyl and Methylene groups).[4]

Aromatic: >3000 cm⁻¹.[4]

Aromatic Skeletal Bands: ~1580 cm⁻¹ and 1480 cm⁻¹.[4]

C-Br Stretch: Strong band at 1000–1075 cm⁻¹.[4]

Nuclear Magnetic Resonance (NMR) Protocol
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NMR is the definitive method for establishing regiochemistry.[4] The sample should be

dissolved in CDCl₃ or DMSO-d₆ with TMS as an internal standard.[4]

H NMR Analysis (Proton)
The spectrum is divided into three distinct regions: the para-substituted ring, the trisubstituted

ring, and the aliphatic linker.

Table 1: Predicted

H NMR Data (500 MHz, CDCl₃)
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Position

Shift
(ngcontent-
ng-
c393238289
6=""
_nghost-ng-
c187455232
3=""
class="inlin
e ng-star-
inserted">

, ppm)

Multiplicity Integration Assignment
Mechanistic
Insight

Linker 3.20 – 3.25
Triplet (

Hz)
2H -CH

Deshielded

by Carbonyl

(C=O).

Linker 3.00 – 3.05
Triplet (

Hz)
2H -CH

Benzylic

position;

shielded

relative to

.

Methyls 2.25, 2.30 Singlets 6H (3H x 2)

Ar-

CHngcontent-

ng-

c3932382896

="" _nghost-

ng-

c1874552323

=""

class="inline

ng-star-

inserted">

Distinct

singlets

confirm

asymmetric

methyl

environment.

Ring A 7.80 – 7.85 Doublet

(ngcontent-

2H H-2', H-6' Ortho to

C=O; strongly
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ng-

c3932382896

="" _nghost-

ng-

c1874552323

=""

class="inline

ng-star-

inserted">

Hz)

deshielded

(AA'BB').

Ring A 7.55 – 7.60

Doublet

(ngcontent-

ng-

c3932382896

="" _nghost-

ng-

c1874552323

=""

class="inline

ng-star-

inserted">

Hz)

2H H-3', H-5'

Ortho to Br;

shielded

relative to H-

2'.

Ring B 7.00 – 7.15 Multiplet 3H H-4, H-5, H-6

Complex

ABC system

of 2,3-

dimethylphen

yl group.

C NMR Analysis (Carbon)
The carbon spectrum must show 17 distinct signals (unless symmetry overlaps occur in the 4-

Br ring).[4]

Table 2: Key

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://fluorochem.co.uk/product/F206539/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293200?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


C NMR Signals

Carbon Type

Shift (ngcontent-ng-
c3932382896="" _nghost-
ng-c1874552323=""
class="inline ng-star-
inserted">

, ppm)

Interpretation

Carbonyl (C=O) ~198.0 Conjugated ketone.

Aromatic C-Br ~128.0
Carbon attached to Bromine

(C-4').

Aromatic C-H 125.0 – 132.0
Multiple signals for both rings.

[4]

Quaternary C 135.0 – 140.0
Ipso carbons (C-1', C-1, C-2,

C-3).

ngcontent-ng-c3932382896=""

_nghost-ng-c1874552323=""

class="inline ng-star-inserted">

-Methylene

~40.5 Carbon adjacent to ketone.

ngcontent-ng-c3932382896=""

_nghost-ng-c1874552323=""

class="inline ng-star-inserted">

-Methylene

~28.5 Benzylic carbon.

Methyls ~14.5, ~20.5 2-Me and 3-Me carbons.[4]

Establishing Connectivity (HMBC)
To prove the "3-(2,3-dimethylphenyl)" connectivity over other isomers (like 2,4-dimethyl):

HMBC Correlation 1: The ngcontent-ng-c3932382896="" _nghost-ng-c1874552323=""

class="inline ng-star-inserted">
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-CH

protons (~3.0 ppm) will show a strong 3-bond correlation (

) to the quaternary carbons C-2 and C-6 of the dimethylphenyl ring.

HMBC Correlation 2: The Methyl protons will correlate to the aromatic carbons they are

attached to (C-2, C-3) and the adjacent carbons.[4]

Differentiation: In a 2,3-dimethyl pattern, the two methyl groups are vicinal.[4] In a 2,4-

dimethyl pattern, they are meta.[4] NOESY (Nuclear Overhauser Effect Spectroscopy) can

confirm this:

2,3-dimethyl: Strong NOE between the two methyl singlets.[4]

2,4-dimethyl: No NOE between methyls; NOE between methyl and aromatic proton

instead.[4]
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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